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Compound of Interest

Compound Name: Tetrabutylammonium benzoate

Cat. No.: B099290 Get Quote

An In-depth Technical Guide to the Safety and Handling of Tetrabutylammonium Benzoate

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for tetrabutylammonium
benzoate (CAS No. 18819-89-1), a quaternary ammonium salt utilized as a phase transfer

catalyst, supporting electrolyte, and surfactant in various chemical and pharmaceutical

applications.[1][2] Adherence to the following precautions is critical to ensure the safe use of

this compound in a laboratory or manufacturing setting.

Hazard Identification and Classification
Tetrabutylammonium benzoate is classified as a hazardous substance.[3] It is crucial to

understand its potential hazards to implement appropriate safety measures.

GHS Classification Summary
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Hazard Class Category Hazard Statement

Skin Irritation 2 H315: Causes skin irritation

Eye Irritation 2A
H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure (Respiratory

system)

3
H335: May cause respiratory

irritation

Source:[4][5]

Hazard Pictogram:

Signal Word: Warning[6]

Hazard Statements:

H315: Causes skin irritation.[4][5]

H319: Causes serious eye irritation.[4][5]

H335: May cause respiratory irritation.[4][5]

Harmful if swallowed.[3]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the

table below.
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Code Precautionary Statement

P261 Avoid breathing dust.[5][7]

P264 Wash skin thoroughly after handling.[5]

P271 Use only outdoors or in a well-ventilated area.[5]

P280
Wear protective gloves/ eye protection/ face

protection.[5][7]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[5][7]

P304 + P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[5][7]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[5][7]

P312
Call a POISON CENTER/ doctor if you feel

unwell.

P332 + P313
If skin irritation occurs: Get medical advice/

attention.[5]

P337 + P313
If eye irritation persists: Get medical advice/

attention.[5]

P362
Take off contaminated clothing and wash before

reuse.[5]

P403 + P233
Store in a well-ventilated place. Keep container

tightly closed.[5]

P405 Store locked up.[5]

P501
Dispose of contents/ container to an approved

waste disposal plant.[5][7]

Source:[5][7]
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Physical and Chemical Properties
Understanding the physical and chemical properties of tetrabutylammonium benzoate is

essential for its safe handling and storage.

Property Value

CAS Number 18819-89-1[1][2][8]

Molecular Formula C₂₃H₄₁NO₂[1][2][4][8]

Molecular Weight 363.58 g/mol [1][2]

Appearance
White to colorless or almost white crystalline

powder.[1][2]

Melting Point 64-67 °C[2][8][9]

Boiling Point 425.5 °C at 760 mmHg[8]

Solubility
Mixes with water.[3] Soluble in acetonitrile

(0.1g/mL, clear, colorless).[6]

Hygroscopicity
Hygroscopic; absorbs moisture from the air.[3]

[10]

Handling and Storage
Proper handling and storage procedures are paramount to minimize exposure and maintain the

integrity of the compound.

Engineering Controls
Ventilation: Use in a well-ventilated area.[3] Well-designed engineering controls, such as

process enclosures or local exhaust ventilation, are highly effective in protecting workers.[3]

Work under a fume hood.

Personal Protective Equipment (PPE)
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PPE Specification

Eye/Face Protection

Safety glasses with side shields.[3] Wear

appropriate protective eyeglasses or chemical

safety goggles.[11]

Skin Protection

Wear protective clothing.[3] PVC apron and

barrier cream are recommended.[3] Wear

appropriate protective gloves and clothing to

prevent skin exposure.[11][12]

Hand Protection Wear suitable gloves.[11]

Respiratory Protection

If dust is generated, use a NIOSH-approved

respirator. No protective equipment is needed

under normal use conditions with adequate

ventilation.[12]

General Hygiene Measures
Avoid all personal contact, including inhalation.[3]

Wash hands and face thoroughly after handling.[5][12]

Immediately change contaminated clothing.[5]

Do not eat, drink, or smoke when using this product.[10]

Storage Conditions
Keep containers securely sealed.[3]

Store in a cool, dry, well-ventilated area.[3]

Store away from incompatible materials such as oxidizing agents.[3]

Store under an inert atmosphere due to its hygroscopic nature.[5][12]

Recommended storage containers include glass, polyethylene, or polypropylene for

laboratory quantities.[3]
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First Aid Measures
In the event of exposure, immediate and appropriate first aid is crucial.

Exposure Route First Aid Protocol

Inhalation

Remove from the contaminated area to fresh air.

Encourage the patient to blow their nose. If

irritation or discomfort persists, seek medical

attention.[3]

Skin Contact

Immediately remove all contaminated clothing,

including footwear. Flush skin and hair with

running water (and soap if available). Seek

medical attention in the event of irritation.[3]

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15

minutes. Seek immediate medical attention.[3]

[13]

Ingestion

If swallowed, seek immediate medical attention.

For concentrated solutions (10% or higher),

promptly swallow a large quantity of milk, egg

whites, or gelatin solution. If not readily

available, a slurry of activated charcoal may be

useful. Avoid alcohol. Do not induce vomiting

due to probable mucosal damage.[3]

Accidental Release and Disposal
Accidental Release Measures

Minor Spills: Remove all ignition sources. Clean up all spills immediately. Avoid contact with

skin and eyes. Control personal contact by using protective equipment.[3]

Major Spills: Alert emergency services. Control personal contact by wearing protective

clothing. Prevent spillage from entering drains or water courses.[3]
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Cleanup: Collect, bind, and pump off spills. Take up dry and dispose of properly. Avoid the

generation of dust.[5]

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[3]

Containers may retain chemical residues and present a hazard.[3]

If recycling is not possible, puncture containers to prevent reuse and bury them at an

authorized landfill.[3]

Stability and Reactivity
Chemical Stability: The product is considered stable under normal conditions.[3]

Conditions to Avoid: Presence of incompatible materials.[3]

Incompatible Materials: Avoid reaction with oxidizing agents.[3]

Hazardous Decomposition Products: Combustion may produce carbon monoxide (CO),

carbon dioxide (CO₂), and nitrogen oxides (NOx).[3]

Hazardous Polymerization: Will not occur.[3]

Toxicological Information
General: Accidental ingestion may be harmful.[3] As a quaternary ammonium compound, it

may cause muscle paralysis with no brain involvement.[3] There is a significant association

between the development of asthma symptoms and the use of QACs as disinfectants.[3]

Eye Irritation: Causes serious eye damage.[3]

Skin Irritation: Irritating to the skin.[3]

Chronic Effects: Long-term exposure to high dust concentrations may cause changes in lung

function (pneumoconiosis).[3] Prolonged or repeated skin contact may cause degreasing

with drying, cracking, and dermatitis.[3]
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Experimental Protocols Workflow
The following diagram illustrates a general workflow for the safe handling of

tetrabutylammonium benzoate in a laboratory setting.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b099290?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b099290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling

Post-Procedure Emergency Response
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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